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Compound of Interest

Compound Name: 7-Methyl-3-octyne

Cat. No.: B1605108

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 7-Methyl-3-octyne. Due to the limited availability of detailed experimental
protocols in publicly accessible literature, this document focuses on the fundamental
characteristics of the compound and presents its structural information.

Chemical Properties and Identifiers

7-Methyl-3-octyne is an internal alkyne, a class of hydrocarbons characterized by a carbon-
carbon triple bond. The placement of this triple bond at the third carbon position and a methyl
group at the seventh position defines its specific structure and chemical reactivity.

A summary of its key identifiers and properties is presented in the table below for easy
reference and comparison.
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Property Value

IUPAC Name 7-methyloct-3-yne

Molecular Formula CoHi6[1][2][3]

Molecular Weight 124.22 g/mol [1][2][3][4]

CAS Registry Number 37050-06-9[1][3]

SMILES CCC#CCCcc(C)C[5][6]

InChiKey ZDXUMWBWHSCWBK-UHFFFAOY SA-N[1][3]
[51[6]

Boiling Point 148 °C[5]

Density 0.76 g/cm?3

Refractive Index 1.4280

Structural Formula

The structural formula of 7-Methyl-3-octyne is depicted below. The diagram illustrates the
eight-carbon chain with a triple bond originating at the third carbon and a methyl substituent on
the seventh carbon.
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Structural formula of 7-Methyl-3-octyne.

Experimental Data and Protocols
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While spectroscopic data for 7-Methyl-3-octyne, including Infrared (IR) and Mass
Spectrometry (MS), are referenced in chemical databases, detailed experimental protocols for
the synthesis and analysis of this specific compound are not readily available in the surveyed
public domain literature.[1][3] The procurement of this compound is primarily through chemical
suppliers.

For researchers interested in the synthesis of similar alkynes, general synthetic routes often
involve the alkylation of smaller terminal alkynes. For instance, a plausible, though not
specifically documented for this compound, synthetic pathway could involve the deprotonation
of a terminal alkyne with a strong base to form an acetylide anion, followed by nucleophilic
substitution with an appropriate alkyl halide.

Due to the absence of specific experimental workflows or signaling pathway information related
to 7-Methyl-3-octyne in the available literature, further diagrams using the DOT language are
not applicable at this time. Researchers are advised to consult specialized chemical synthesis
journals and patents for potential analogous procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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